Telavancin hydrochloride

• CAS No.: 560130-42-9
• Product Name: Telavancin hydrochloride
• Molecular Formula: C80H107Cl3N11O27P
• Molecular Weight: 1792.1 g/mol
• IUPAC Name: (1S,2R,18R,19R,22S,25R,28R,40S)-22-(2-amino-2-oxoethyl)-5,15-dichloro-48-[(2S,3R,4S,5S,6R)-3-[(2S,4S,5S,6S)-4-[2-(decylamino)ethylamino]-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,18,32,35,37-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-36-[(phosphonomethylamino)methyl]-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8(48),9,11,14,16,29(45),30,32,34,36,38,46,49-pentadecaene-40-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C80H106Cl2N11O27P.ClH/c1-7-8-9-10-11-12-13-14-21-85-22-23-87-80(5)32-57(115-37(4)71(80)103)119-70-68(102)67(101)55(34-94)118-79(70)120-69-53-28-41-29-54(69)117-52-20-17-40(27-46(52)82)65(99)63-77(109)91-61(78(110)111)43-30-50(96)44(33-86-35-121(112,113)114)66(100)58(43)42-25-38(15-18-49(42)95)59(74(106)93-63)90-75(107)60(41)89-73(105)48(31-56(83)97)88-76(108)62(92-72(104)47(84-6)24-36(2)3)64(98)39-16-19-51(116-53)45(81)26-39;/h15-20,25-30,36-37,47-48,55,57,59-65,67-68,70-71,79,84-87,94-96,98-103H,7-14,21-24,31-35H2,1-6H3,(H2,83,97)(H,88,108)(H,89,105)(H,90,107)(H,91,109)(H,92,104)(H,93,106)(H,110,111)(H2,112,113,114);1H/t37-,47+,48-,55+,57-,59+,60+,61-,62+,63-,64+,65+,67+,68-,70+,71+,79-,80-;/m0./s1
• Standard InChIKey: GSSIWSIRBWAZHG-ACOPVEIWSA-N
• Isomeric SMILES: CCCCCCCCCCNCCN[C@]1(C[C@@H](O[C@H]([C@H]1O)C)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)[C@H]([C@H](C(=O)N[C@H](C(=O)N[C@H]5C(=O)N[C@@H]7C8=CC(=C(C=C8)O)C9=C(C(=C(C=C9[C@H](NC(=O)[C@H]([C@@H](C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)O)CNCP(=O)(O)O)O)CC(=O)N)NC(=O)[C@@H](CC(C)C)NC)O)Cl)CO)O)O)C.Cl
• SMILES: CCCCCCCCCCNCCNC1(CC(OC(C1O)C)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C(C(=O)NC(C(=O)NC5C(=O)NC7C8=CC(=C(C=C8)O)C9=C(C(=C(C=C9C(NC(=O)C(C(C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)O)CNCP(=O)(O)O)O)CC(=O)N)NC(=O)C(CC(C)C)NC)O)Cl)CO)O)O)C.Cl
• Canonical SMILES: CCCCCCCCCCNCCNC1(CC(OC(C1O)C)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C(C(=O)NC(C(=O)NC5C(=O)NC7C8=CC(=C(C=C8)O)C9=C(C(=C(C=C9C(NC(=O)C(C(C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)O)CNCP(=O)(O)O)O)CC(=O)N)NC(=O)C(CC(C)C)NC)O)Cl)CO)O)O)C.Cl
• Description: Telavancin Hydrochloride is the hydrochloride salt form of telavancin, a lipoglycopeptide and a semisynthetic derivative of vancomycin with antibacterial activity against gram-positive bacteria. Like vancomycin, telavancin binds tightly to the D-alanyl-D-alanine residue of cell wall precursors, thereby interfering with bacterial cell wall synthesis. In addition, the lipophilic moiety of telavancin may interact with the lipid bilayer in the bacterial cell membrane, thereby compromising the integrity of cell membrane and causing cell membrane depolarization. This novel mechanism of action may contribute to telavancin's rapid bactericidal activity and its improved activity over vancomycin against some antibiotic resistance gram-positive bacteria.; Telavancin hydrochloride is a hydrochloride obtained by combining telavancin and hydrochloric acid. The composition of the compound is telavancin.nHCl where n = 1-3. Used for treatment of adults with complicated skin and skin structure infections caused by bacteria. It has a role as an antibacterial drug and an antimicrobial agent. It contains a telavancin.
• Synonyms: Telavancin hydrochloride; TD 6424; Vancomycin, N3/'/'-​[2-​(decylamino)​ethyl]​-​29-​[[(phosphonomethyl)​amino]​methyl]​-​, hydrochloride (1:1)
• Reference: 1. Pharmacotherapy. 2010 Jan;30(1):80-94. doi: 10.1592/phco.30.1.80. ; A comparative review of the lipoglycopeptides: oritavancin, dalbavancin, and; telavancin. ; Guskey MT(1), Tsuji BT. ; Author information: ; (1)New York State Center of Excellence in Bioinformatics and Life Sciences,; University at Buffalo, 14260, USA. ; Resistance to antibiotics among gram-positive bacteria, especially enterococci; and staphylococci, has led to the need to develop new antibiotics. Vancomycin, a ; glycopeptide antibiotic, has been used for over 3 decades to treat serious; methicillin-resistant Staphylococcus aureus infections. The increased frequency; of multidrug-resistant bacteria, especially vancomycin-resistant strains, has; focused interest on three new lipoglycopeptides for the treatment of infections; caused by gram-positive bacteria: oritavancin, dalbavancin, and telavancin.; Although oritavancin and dalbavancin are still in development, telavancin; received approval from the United States Food and Drug Administration in; September 2009 for treatment of complicated skin and skin structure infections.; Structurally different from vancomycin and teicoplanin, all three; lipoglycopeptides have greater potency and less potential for development of; resistant organisms. Of particular importance is the activity of oritavancin,; dalbavancin, and telavancin against vancomycin-resistant organisms. In addition, ; the pharmacokinetic properties of these new antimicrobials substantially differ; from those of vancomycin. Both oritavancin and dalbavancin have long terminal; half-lives, which may allow for infrequent dosing. In addition, oritavancin is; primarily cleared through hepatic pathways, which makes it potentially useful in ; patients with renal compromise. In animal models, these new lipoglycopeptides; were effective in treating serious gram-positive infections, including; complicated skin and skin structure infections, endocarditis, bacteremia, and; pneumonia; in clinical studies, however, efficacy was shown only in complicated; skin and skin structure infections for all three agents. According to preliminary; data, the adverse-effect profile of these lipoglycopeptides is generally similar ; to that of drugs currently used to treat severe gram-positive infections.; However, further evaluation and monitoring is necessary as more patients are; exposed to these agents. As antimicrobial resistance continues to increase; worldwide, the lipoglycopeptides may provide clinicians with a useful; antimicrobial in the continued fight against multidrug-resistant gram-positive; bacteria. ; 2. Drugs Today (Barc). 2009 Mar;45(3):159-73. doi: 10.1358/dot.2009.45.3.1343792. ; Telavancin: a new lipoglycopeptide for gram-positive infections. ; Smith WJ(1), Drew RH. ; Author information: ; (1)University of Oklahoma Health Sciences Center College of Pharmacy, Oklahoma; City, Oklahoma 73126, USA. winter-smith@ouhsc.edu ; Telavancin is a lipoglycopeptide derivative of vancomycin. Similar to vancomycin,; it demonstrates activity in vitro against a variety of Gram-positive pathogens,; including but not limited to methicillin-resistant Staphylococccus aureus (MRSA) ; and penicillin-resistant Streptococcus pneumoniae (PRSP). Modifications to; vancomycin/'s structure expanded telavancin/'s spectrum of activity in vitro to; include organisms such as glycopeptide-intermediate S. aureus (GISA),; vancomycin-resistant S. aureus (VRSA) and vancomycin-resistant enterococci (VRE).; However, the clinical implications of this are currently unknown. Similar to; other glycopeptides, televancin binds to the D-alanyl-D-alanine (D-Ala-D-Ala); terminus in Gram-positive organisms, resulting in inhibition of bacterial cell; wall synthesis. In addition, telavancin causes depolarization of the bacterial; cell membrane and increased membrane permeability. The resulting activity in; vitro is rapidly bactericidal and concentration dependent, with the ratio of area; under the time concentration curve to minimum inhibitory concentration (AUC/MIC) ; as the best predictor of activity in animal models to date. In humans, telavancin; exhibits a pharmacokinetic profile that permits once-daily intravenous; administration. Doses of 7.5 and 10 mg/kg/day have been studied in clinical; trials. The need for dosage adjustments based on age, gender and obesity appear; unnecessary. In addition, moderate hepatic impairment does not appreciably alter ; the pharmacokinetics of the drug. Because telavancin is extensively cleared by; the kidneys, dosage adjustments will be required in patients with moderate to; severe renal impairment. Published phase II and III clinical trials have shown; telavancin to be comparable to standard therapy for the treatment of complicated ; skin and soft tissue infections. Clinical trials in the treatment of S. aureus; bacteremia and hospital-acquired pneumonia are under way. Adverse effects overall; appear to be mild and reversible, with taste disturbance, foamy urine, headache, ; procedural site pain, nausea and vomiting being the most commonly reported.; However, renal toxicity was reported more frequently with telavancin than with; vancomycin in two phase III clinical trials (3% versus 1%). Prolongation of the; corrected QT (QTc) interval has been more common with telavancin than comparator ; agents, but no clinically significant electrocardiogram (ECG) changes or cardiac ; abnormalities have been observed to date. Although human pregnancy data is not; currently available, animal data revealed limb malformations that were possibly; related to telavancin therapy. Therefore, the potential teratogenicity of this; agent must be considered in women who are pregnant or may become pregnant. ; 3. Expert Rev Anti Infect Ther. 2006 Oct;4(5):743-9. ; Telavancin: a new lipoglycopeptide with multiple mechanisms of action. ; Kanafani ZA(1). ; Author information: ; (1)Duke University Medical Center, Duke Clinical Research Institute, Division of ; Infectious Diseases, 2400 Pratt Street, Rm 7543, Durham, NC 27710, USA.; kanaf001@mc.duke.edu ; Antimicrobial resistance among Gram-positive organisms continues to increase and ; has reached epidemic proportions in numerous countries. Telavancin is a; semisynthetic lipoglycopeptide with a dual mechanism of action that involves the ; inhibition of cell-wall synthesis and disruption of bacterial cell-membrane; barrier functions. Telavancin exhibits a rapid bactericidal activity against; Staphylococcus aureus. It is also active against coagulase-negative; staphylococci, enterococci, streptococci and various anaerobic Gram-positive; organisms. Telavancin has a prolonged postantibiotic effect and distributes well ; into cutaneous and pulmonary tissues. Furthermore, it has a low potential for; development of resistance and is well tolerated. The overall incidence of adverse; events in patients receiving telavancin was similar to that observed with; standard therapy and recent data from preliminary clinical trials have; demonstrated similar efficacy to standard therapy in the treatment of complicated; skin and skin-structure infections. Therefore, telavancin is a promising new; antimicrobial agent for the treatment of infections caused by resistant; Gram-positive pathogens.
• PubChem Compound: 9812715
• Last Modified: Nov 11 2021